3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane

• CAS No.: 55490-54-5
• Molecular Formula: C15H29NO2
• Molecular Weight: 255.40 g/mol
• IUPAC Name: 3,3,8,8,9,10,10-heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane
• InChI: InChI=1S/C15H29NO2/c1-12(2)10-17-15(18-11-12)8-13(3,4)16(7)14(5,6)9-15/h8-11H2,1-7H3
• InChI Key: ZVQQZMQHTKUXSD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CC(N1C)(C)C)OCC(CO2)(C)C)C

Description

3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane is a complex organic compound known for its unique structural properties. It features a spirocyclic framework with multiple methyl groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane typically involves organic synthesis techniques. One common method includes the reaction of suitable organic compounds with silicon-containing reagents, followed by a series of reaction steps to achieve the final product .

Industrial Production Methods

Industrial production methods for this compound are generally more complex and may involve multiple stages of synthesis, purification, and quality control to ensure the desired purity and yield.

Chemical Reactions Analysis

Types of Reactions

3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxygenated derivatives, while reduction may produce more saturated compounds.

Scientific Research Applications

3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It may be used in studies involving biological pathways and molecular interactions.

Industry: It is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3,3,8,8,9,10,10-Heptamethyl-1,5-dioxa-9-azaspiro[5.5]undecane include:

• 1,1,1,3,5,5,5-Heptamethyltrisiloxane
• 1,1,3,3,5,5-Hexamethyltrisiloxane

Uniqueness

What sets this compound apart is its spirocyclic structure and the presence of multiple methyl groups, which confer unique chemical and physical properties.